![molecular formula C10H13NO B2527101 2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol CAS No. 54620-79-0](/img/structure/B2527101.png)
2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol
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Overview
Description
2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol, commonly referred to as THBZ, is an important synthetic organic compound. It is a member of the benzazepin family of compounds, which are derivatives of the benzazepin nucleus. THBZ is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. It is a versatile platform for the synthesis of a range of compounds, including drugs, dyes, and other materials.
Scientific Research Applications
Synthesis Techniques There has been significant research into the synthesis of novel tetrahydro-1-benzazepines. A study detailed the stereoselective synthesis of polyfunctionalized derivatives of 2,3,4,5-tetrahydro-1H-1-benzazepin-4-ols, demonstrating various methods for achieving these structures, which are essential for their pharmacological potential (Acosta Quintero et al., 2012).
X-Ray Diffraction Studies The X-ray diffraction studies of these compounds have been conducted to understand their molecular structure better. For instance, the crystal structures of substituted tetrahydro-1-benzazepines were studied to understand their molecular assembly and intermolecular interactions, which are crucial for their biological activity (Blanco et al., 2012).
Muscarinic Receptor Antagonism Research has been conducted on tetrahydro-1-benzazepin-4-ones as potentially selective antagonists for muscarinic (M3) receptors. This research signifies the compound's potential in the development of treatments targeting specific receptor types, indicating its versatility in drug design (Bradshaw et al., 2008).
Mechanism of Action
Target of Action
It is known that benzazepine derivatives, which include 2,3,4,5-tetrahydro-1h-1-benzazepin-5-ol, have been studied for their interactions with various biological targets .
Mode of Action
Benzazepines and their hydrogenated derivatives are known to interact with various biological systems .
Biochemical Pathways
Benzazepines have been found to interact with various biochemical pathways, including those involved in cardiovascular diseases, rheumatoid arthritis, diabetic retinopathy, osteoporosis, and acute renal failure .
Result of Action
Benzazepines have been found to have various biological effects, including antibacterial activity and the inhibition of squalene synthase, which makes them safe and effective in the treatment of hyperlipidemia .
Biochemical Analysis
Cellular Effects
It is possible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . These effects would need to be confirmed through experimental studies.
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c12-10-6-3-7-11-9-5-2-1-4-8(9)10/h1-2,4-5,10-12H,3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNCKQRQKWJCPMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2NC1)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54620-79-0 |
Source
|
Record name | 2,3,4,5-tetrahydro-1H-1-benzazepin-5-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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